Cas no 1807278-86-9 (Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate
• CAS No: 1807278-86-9
• MF: C₁₂H₁₀F₂INO₃
• MW: 381.11398267746
• CID: 4943353
• Update Time: 2025-05-28

Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate

• Inchi： 1S/C12H10F2INO3/c1-2-18-11(17)5-7-8(6-16)10(19-12(13)14)4-3-9(7)15/h3-4,12H,2,5H2,1H3
• InChI Key： MQQIBOBHRURJJT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C#N)=C1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate

Comprehensive Analysis of Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate (CAS No. 1807278-86-9)

Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate (CAS No. 1807278-86-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique cyano, difluoromethoxy, and iodo functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure combines a phenylacetate backbone with strategic substitutions, making it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and target specificity.

The compound's difluoromethoxy group is particularly noteworthy, as fluorinated motifs are increasingly sought after in drug discovery due to their ability to improve pharmacokinetic properties. Researchers are actively exploring its applications in kinase inhibitors and antiviral agents, aligning with current trends in precision medicine. The presence of the iodo substituent at the 6-position offers versatile opportunities for further functionalization via cross-coupling reactions, a feature highly relevant to modern click chemistry methodologies.

From a synthetic chemistry perspective, Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate serves as a critical building block for heterocyclic compounds. Its cyano functionality allows for diverse transformations into amides, carboxylic acids, and tetrazoles – structural motifs frequently encountered in FDA-approved drugs. Recent publications highlight its utility in constructing quaternary carbon centers, addressing a persistent challenge in asymmetric synthesis.

The compound's stability profile has been extensively studied, with data suggesting optimal storage conditions under inert atmosphere at -20°C to preserve its reactivity. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with particular attention to the ¹⁹F NMR signal at ~-80 ppm for quality control. These analytical protocols reflect the growing industry emphasis on quality-by-design principles in fine chemical manufacturing.

In the context of green chemistry advancements, researchers have developed improved synthetic routes to Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate that minimize heavy metal catalysts. This aligns with the pharmaceutical industry's shift toward sustainable synthetic pathways and reduced environmental impact. Computational studies of its molecular electrostatic potential reveal interesting charge distribution patterns that may explain its observed reactivity in nucleophilic aromatic substitution reactions.

The compound's patent landscape shows increasing activity since 2020, particularly in applications related to protein degradation technologies such as PROTACs. Its structural features make it suitable for designing E3 ligase binders, a hot topic in targeted protein degradation therapeutics. Several research groups have reported its successful incorporation into bifunctional molecules that demonstrate promising cellular activity.

From a commercial availability standpoint, CAS 1807278-86-9 is typically supplied as a white to off-white crystalline powder with purity specifications exceeding 98%. Leading suppliers provide comprehensive technical data sheets including detailed spectral data and chromatograms to support research applications. The compound's pricing reflects its status as a high-value pharmaceutical intermediate, with current market demand driven by preclinical development programs.

Recent breakthroughs in continuous flow chemistry have enabled more efficient scale-up of derivatives based on this scaffold. This technological advancement addresses key challenges in translating bench-scale discoveries to commercial production – a critical consideration for organizations pursuing accelerated drug development timelines. The compound's solubility profile in various green solvents has been systematically mapped to support these process optimization efforts.

In biological systems, preliminary studies suggest that metabolites derived from Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate may exhibit interesting enzyme inhibition properties. The difluoromethoxy group appears to confer enhanced membrane permeability compared to traditional methoxy analogs, a finding with potential implications for CNS drug development. These observations have sparked investigations into structure-activity relationships within this chemical class.

The scientific literature documents successful applications of this compound in constructing molecular probes for biological target identification. Its iodo substituent facilitates radiolabeling with ¹²⁵I for tracer studies, while the cyano group allows conjugation to various detection tags. These features make it particularly valuable for chemical biology research programs investigating disease mechanisms.

Quality control protocols for CAS 1807278-86-9 emphasize rigorous testing for genotoxic impurities, reflecting evolving regulatory expectations for pharmaceutical intermediates. Advanced analytical techniques including LC-HRMS and residual solvent analysis by GC-MS are routinely employed to ensure compliance with ICH guidelines. These measures support the compound's integration into GMP-compliant synthetic routes.

Emerging research explores the compound's potential in catalysis, where its unique electronic properties may facilitate novel reaction pathways. Computational modeling suggests the difluoromethoxy group could influence transition state stabilization in certain asymmetric transformations. Such findings open new avenues for innovation in synthetic methodology development beyond traditional medicinal chemistry applications.

The environmental fate of Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate has been evaluated through standardized biodegradation studies. While the compound demonstrates moderate persistence, its hydrolysis products show negligible ecotoxicity – an important consideration for sustainable chemistry initiatives. These assessments inform proper waste handling procedures in research and production settings.

In formulation science, the compound's solid-state properties have been characterized using XRPD and thermal analysis techniques. These studies reveal polymorphic stability across typical processing conditions, supporting its reliable incorporation into various drug delivery systems. Such physicochemical profiling is increasingly demanded by regulatory agencies for advanced intermediates.

The intellectual property landscape surrounding 1807278-86-9 indicates strategic patent filings covering novel synthetic methods and derivative compounds. This activity underscores the compound's perceived value in drug discovery pipelines, particularly for challenging biological targets. Freedom-to-operate analyses are recommended before developing commercial applications based on this chemical entity.

Looking forward, Ethyl 2-cyano-3-difluoromethoxy-6-iodophenylacetate is poised to play an important role in next-generation therapeutic modalities. Its structural versatility supports innovation across multiple domains, from small molecule drugs to bioconjugates. As synthetic technologies advance and biological understanding deepens, this compound will likely feature prominently in the development of breakthrough treatments for various medical conditions.